Cas no 13289-18-4 (Bufa-20,22-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-)

• Product Name: Bufa-20,22-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
• CAS No: 13289-18-4
• Molecular Formula: C₃₆H₅₂O₁₅
• Molecular Weight: 724.78908
• CID: 165182
• PubChem ID: 417553

Bufa-20,22-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- Properties

Names and Identifiers

• Bufa-20,22-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
• Bufa-20,22-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-a-L-mannopyranosyl)oxy]-5,14-dihydroxy...
• HELLEBRIN
• HELLEBORUS SP
• hellebrigenin-gluco-rhamnosid
• hellebrigeninglucorhamnoside
• Hellebrin, Helleborus sp.
• HELLEBRIN, HELLEBORUS SP
• 3β-[(4-O-β-D-Glucopyranosyl-6-deoxy-α-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-5β-bufa-20,22-dienolide
• 3β-[[4-O-(β-D-Glucopyranosyl)-6-deoxy-α-L-mannopyranosyl]oxy]-5β,14-dihydroxy-19-oxo-5β-bufa-20,22-dienolide
• 14-dihydroxy-19-oxo--mannopyranosyl)oxy)-
• 5-beta-bufa-20,22-dienolide,3-beta-((6-deoxy-4-o-beta-d-glucopyranosyl-alpha-l
• Bufa-20, 3-[(6-deoxy-4-O-.beta.-D-glucopyranosyl-.alpha.-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-, (3.beta.,5.beta.)-
• 3-[(6-deoxy-4-O-hexopyranosylhexopyranosyl)oxy]-5,14-dihydroxy-19-oxobufa-20,22-dienolide
• Q3911725
• Neuro_000039
• Bufa-20,22-dienolide, 3-[(6-deoxy-4-O-.beta.-D-glucopyranosyl-.alpha.-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-, (3.beta.,5.beta.)-
• DTXSID60871955
• 3-[3,4-dihydroxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-5,14-dihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• Bufa-20,22-dienolide, 3-[(6-deoxy-4-O-beta-D-glucopyranosyl-alpha-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
• 3-((6-Deoxy-4-O-hexopyranosylhexopyranosyl)oxy)-5,14-dihydroxy-19-oxobufa-20,22-dienolide
• NSC-93134
• 13289-18-4
• AKOS040755041
• NSC93134
• Hellebrigenin 3-O-glucosylrhamnoside

• InChIKey： DCSLTSSPIJWEJN-YRFFWODSSA-N
• Inchi： InChI=1S/C36H52O15/c1-17-30(51-32-28(43)26(41)25(40)23(14-37)50-32)27(42)29(44)31(48-17)49-19-5-10-34(16-38)21-6-9-33(2)20(18-3-4-24(39)47-15-18)8-12-36(33,46)22(21)7-11-35(34,45)13-19/h3-4,15-17,19-23,25-32,37,40-46H,5-14H2,1-2H3/t17-,19-,20+,21-,22+,23+,25+,26-,27-,28+,29+,30-,31-,32-,33+,34-,35-,36-/m0/s1
• SMILES： OC[C@H]1O[C@@H](O[C@H]2[C@H](C)O[C@@H](O[C@H]3CC[C@@]4([C@H]5CC[C@@]6([C@@H](C7C=CC(=O)OC=7)CC[C@]6(O)[C@@H]5CC[C@]4(O)C3)C)C=O)[C@H](O)[C@@H]2O)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 724.33100
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 7
• Monoisotopic Mass: 724.331
• Heavy Atom Count: 51
• Complexity: 1410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Surface Charge: 0
• Topological Polar Surface Area: 242

Experimental Properties

• LogP: -0.78820
• PSA: 246.04000
• Refractive Index: 1.5940 (estimate)
• Boiling Point: 635.25°C (rough estimate)
• Melting Point: 283-284°
• Flash Point: 288.1°C
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: D20 -23.4° (50% methanol)
• Density: 1.1881 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives